Cas no 397328-86-8 (methyl 4-(1H-pyrazol-1-ylmethyl)benzoate)

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate structure

397328-86-8 structure

Product Name:methyl 4-(1H-pyrazol-1-ylmethyl)benzoate

CAS No:397328-86-8

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

MDL:MFCD08435918

CID:303362

PubChem ID:23510322

Update Time:2025-04-19

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-(1H-pyrazol-1-ylmethyl)-, methyl ester
- Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
- methyl 4-(pyrazol-1-ylmethyl)benzoate
- CTK4I1801
- methyl 4-(pyrazolylmethyl)benzoate
- MolPort-000-143-716
- SBB095275
- SureCN3636330
- MFCD08435918
- FT-0736280
- Methyl 4-[(1H-pyrazol-1-yl)methyl]benzoate
- SCHEMBL3636330
- VMCQOZFWPDOGLG-UHFFFAOYSA-N
- 397328-86-8
- DTXSID70634634
- AKOS009165684
- MS-22454
- DB-069866
- methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
- MDL： MFCD08435918
- Inchi： 1S/C12H12N2O2/c1-16-12(15)11-5-3-10(4-6-11)9-14-8-2-7-13-14/h2-8H,9H2,1H3
- InChI Key： VMCQOZFWPDOGLG-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=CC=1)CN1C=CC=N1)=O

Computed Properties

Exact Mass: 216.09000
Monoisotopic Mass: 216.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Melting Point: 45 °C
PSA: 44.12000
LogP: 1.71800

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB225157-1 g	Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; .	397328-86-8	95%	1g	€98.30	2023-04-27
TRC	M782758-10mg	methyl 4-(1H-pyrazol-1-ylmethyl)benzoate	397328-86-8		10mg	$ 50.00	2022-06-03
TRC	M782758-50mg	methyl 4-(1H-pyrazol-1-ylmethyl)benzoate	397328-86-8		50mg	$ 65.00	2022-06-03
TRC	M782758-100mg	methyl 4-(1H-pyrazol-1-ylmethyl)benzoate	397328-86-8		100mg	$ 80.00	2022-06-03
abcr	AB225157-1g	Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate, 95%; .	397328-86-8	95%	1g	€105.00	2025-03-19

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

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